Cas no 1603867-72-6 (2-Cyclopropyl-2-ethoxy-N'-hydroxyethanimidamide)

2-Cyclopropyl-2-ethoxy-N'-hydroxyethanimidamide is a specialized organic compound featuring a cyclopropyl and ethoxy substituent attached to an amidoxime functional group. This structure imparts unique reactivity, making it a valuable intermediate in synthetic chemistry, particularly in the preparation of heterocyclic compounds and agrochemicals. The presence of the amidoxime moiety allows for versatile transformations, including cyclization and condensation reactions. Its stability under standard conditions and compatibility with various reaction conditions enhance its utility in multi-step syntheses. The compound is particularly useful in medicinal chemistry for the development of novel pharmacophores due to its ability to serve as a building block for biologically active molecules.
2-Cyclopropyl-2-ethoxy-N'-hydroxyethanimidamide structure
1603867-72-6 structure
Product Name:2-Cyclopropyl-2-ethoxy-N'-hydroxyethanimidamide
CAS No:1603867-72-6
MF:C7H14N2O2
MW:158.198261737823
CID:5703328
PubChem ID:145709780
Update Time:2025-05-23

2-Cyclopropyl-2-ethoxy-N'-hydroxyethanimidamide Chemical and Physical Properties

Names and Identifiers

    • 1603867-72-6
    • 2-Cyclopropyl-2-ethoxy-N'-hydroxyethanimidamide
    • EN300-1291541
    • CID 104893147
    • CID 145709780
    • Cyclopropaneethanimidamide, α-ethoxy-N-hydroxy-
    • Inchi: 1S/C7H14N2O2/c1-2-11-6(5-3-4-5)7(8)9-10/h5-6,10H,2-4H2,1H3,(H2,8,9)
    • InChI Key: LXALDVOPBBQPPB-UHFFFAOYSA-N
    • SMILES: O(CC)C(/C(=N/O)/N)C1CC1

Computed Properties

  • Exact Mass: 158.105527694g/mol
  • Monoisotopic Mass: 158.105527694g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 4
  • Complexity: 155
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.4
  • Topological Polar Surface Area: 67.8Ų

Experimental Properties

  • Density: 1.30±0.1 g/cm3(Predicted)
  • Boiling Point: 236.6±42.0 °C(Predicted)
  • pka: 6.88±0.69(Predicted)

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Additional information on 2-Cyclopropyl-2-ethoxy-N'-hydroxyethanimidamide

2-Cyclopropyl-2-ethoxy-N'-hydroxyethanimidamide (CAS No. 1603867-72-6): A Comprehensive Overview

2-Cyclopropyl-2-ethoxy-N'-hydroxyethanimidamide (CAS No. 1603867-72-6) is a specialized organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields. This compound, often referred to by its abbreviated name 2-Cyclopropyl ethoxy hydroxyethanimidamide, belongs to the class of hydroxyethanimidamide derivatives, which are known for their versatile reactivity and utility in synthetic chemistry.

The molecular formula of 2-Cyclopropyl-2-ethoxy-N'-hydroxyethanimidamide is C7H14N2O2, with a molecular weight of 158.20 g/mol. Its structure features a cyclopropyl group attached to an ethoxy moiety, along with a hydroxyethanimidamide functional group. This combination of structural elements makes it a valuable intermediate in the synthesis of more complex molecules, particularly in pharmaceutical and agrochemical research.

One of the most frequently asked questions about 2-Cyclopropyl-2-ethoxy-N'-hydroxyethanimidamide is its solubility and stability under various conditions. Studies indicate that this compound exhibits moderate solubility in polar organic solvents such as ethanol, methanol, and dimethyl sulfoxide (DMSO), while being less soluble in water. Its stability is generally good under standard laboratory conditions, though it should be stored in a cool, dry place to prevent degradation.

In recent years, the demand for 2-Cyclopropyl-2-ethoxy-N'-hydroxyethanimidamide has increased due to its potential role in the development of novel antimicrobial agents. Researchers are exploring its derivatives as possible candidates for combating antibiotic-resistant bacteria, a hot topic in the medical community. The cyclopropyl group in its structure is particularly interesting, as it is known to enhance the bioavailability and metabolic stability of pharmaceutical compounds.

Another area where 2-Cyclopropyl-2-ethoxy-N'-hydroxyethanimidamide shows promise is in agrochemical applications. Its derivatives are being investigated for their potential use as plant growth regulators or pest control agents. The hydroxyethanimidamide moiety is thought to interact with specific enzymes in pests, making it a target for sustainable agriculture solutions.

The synthesis of 2-Cyclopropyl-2-ethoxy-N'-hydroxyethanimidamide typically involves the reaction of cyclopropyl ethoxy ketones with hydroxylamine derivatives. This process is optimized for high yield and purity, ensuring that the final product meets the stringent requirements of industrial and research applications. Recent advancements in green chemistry have also led to more environmentally friendly synthesis routes, reducing the use of hazardous reagents.

From a market perspective, the global demand for 2-Cyclopropyl-2-ethoxy-N'-hydroxyethanimidamide is expected to grow steadily, driven by its expanding applications in pharmaceuticals and agrochemicals. Manufacturers are focusing on scaling up production while maintaining high purity standards to meet the needs of diverse industries. The compound is currently available through specialized chemical suppliers, with prices varying based on purity and quantity.

For researchers working with 2-Cyclopropyl-2-ethoxy-N'-hydroxyethanimidamide, it is essential to handle the compound with standard laboratory precautions. While it is not classified as a hazardous material, proper personal protective equipment (PPE) such as gloves and safety goggles should be worn during handling. Its Material Safety Data Sheet (MSDS) provides detailed information on storage, handling, and disposal.

In conclusion, 2-Cyclopropyl-2-ethoxy-N'-hydroxyethanimidamide (CAS No. 1603867-72-6) is a compound of significant scientific and industrial interest. Its unique structural features and potential applications in antimicrobial and agrochemical research make it a valuable tool for modern chemistry. As research continues, new uses for this compound are likely to emerge, further solidifying its importance in the chemical landscape.

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